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Compound of Interest

Compound Name:
3-(4-Bromophenoxy)azetidine

hydrochloride

CAS No.: 1380571-76-5

Cat. No.: B1445566

Get Quote

Welcome to the technical support center dedicated to the synthesis of azetidines. This resource

is designed for researchers, scientists, and drug development professionals to provide

troubleshooting guidance and frequently asked questions to overcome common challenges

encountered during the synthesis of this important class of nitrogen-containing heterocycles.

Azetidines are valuable building blocks in medicinal chemistry, and their efficient synthesis is

crucial for the advancement of novel therapeutics. However, the construction of this strained

four-membered ring is often plagued by competing side reactions. This guide provides in-depth

technical advice and field-proven insights to help you navigate these synthetic challenges.

Frequently Asked Questions (FAQs)
Q1: What are the most common methods for
synthesizing the azetidine ring?
A1: The primary methods for constructing the azetidine ring involve intramolecular cyclization

reactions. These typically proceed via nucleophilic substitution where a nitrogen atom displaces

a leaving group at the γ-position. Key strategies include:
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Intramolecular cyclization of γ-haloamines or activated γ-amino alcohols: This is a classical

and widely used approach where a
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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